Cas no 149475-53-6 (Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]-)
149475-53-6 structure
Product Name:Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]-
CAS No:149475-53-6
MF:C19H26O11
MW:430.403147220612
CID:169171
PubChem ID:127686
Update Time:2025-04-19
Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]-
- 1-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyphenyl]ethanone
- 4-acetylphenyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside
- 4-O-Priverosyl acetophenone
- Bungeiside C
- Bungeiside-C
- Ethanone, 1-(4-((6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)phenyl)-
- p-Hydroxyacetophenone O-beta-D-xylopyranosyl-(1→6)-beta-D-glucopyranoside
- NCGC00380492-01
- CHEBI:182246
- CHEMBL3402767
- DTXSID60164278
- Asterbatanoside A
- AKOS040735757
- 149475-53-6
-
- Inchi: 1S/C19H26O11/c1-8(20)9-2-4-10(5-3-9)29-19-17(26)15(24)14(23)12(30-19)7-28-18-16(25)13(22)11(21)6-27-18/h2-5,11-19,21-26H,6-7H2,1H3/t11-,12-,13+,14-,15+,16-,17-,18+,19-/m1/s1
- InChI Key: YQOKGDRMWQLQNR-BMVMOQKNSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 430.14751164g/mol
- Monoisotopic Mass: 430.14751164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 175Ų
Experimental Properties
- Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (9.9 g/l) (25 º C),
Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]- Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
149475-53-6 (Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]-) Related Products
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